2-((2-chloro-6-fluorobenzyl)thio)-5-phenyl-1H-imidazole

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-phenyl-1H-imidazole
• InChI: InChI=1S/C16H12ClFN2S/c17-13-7-4-8-14(18)12(13)10-21-16-19-9-15(20-16)11-5-2-1-3-6-11/h1-9H,10H2,(H,19,20)
• InChI Key: GFZIPGFWPDPEMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(N2)SCC3=C(C=CC=C3Cl)F
• Molecular Formula: C16H12ClFN2S
• Molecular Weight: 318.8 g/mol

Description

Synthesis Analysis

The synthesis of this compound might involve the use of “2-Chloro-6-fluorobenzyl chloride” as an alkylating reagent. It has been used in the synthesis of 3-benzylsulfanyl derivatives of 1,2,4-triazole and 4-methyl-1,2,4-triazole.

Scientific Research Applications

Synthesis and Structural Analysis

Research focuses on the synthesis and crystal structure analysis of related imidazole derivatives, highlighting their molecular architecture and interactions. For instance, the synthesis of compounds like 2-(4-fluorobenzyl)-6-phenylimidazo[2,1-b][1,3,4]thiadiazole and its chlorophenyl derivative demonstrates the preparation of structurally complex molecules. These studies provide detailed insights into the molecular packing, hydrogen bonding networks, and π–π stacking interactions, which are crucial for understanding the chemical and physical properties of these compounds (Banu et al., 2014).

Antimicrobial and Antitumor Activities

The exploration of imidazole derivatives for antimicrobial and antitumor activities is a significant area of research. For example, compounds synthesized from 2-phenyl-4-benzylidine-5-oxo-imidazolin-1-yl amino)-6-fluoro-7-substituted(1,3)benzothiazoles have shown promising antimicrobial activity, suggesting the potential of these molecules in developing new therapeutic agents (Sathe et al., 2011).

Nonlinear Optical (NLO) Materials

The synthesis and characterization of imidazole derivatives extend to their potential as organic nonlinear optical (NLO) materials. Research into molecules like 1-(2,4-difluorobenzyl)-2-(2,4-difluorophenyl)-6-methyl-1H-benzo[d]imidazole and their derivatives have indicated significant NLO properties. These studies assess the electronic properties, dipole moments, polarizability, and hyperpolarizability values, suggesting these molecules as promising candidates for NLO devices. The results highlight the importance of intramolecular charge transfer and the microscopic NLO behavior of these compounds (Manikandan et al., 2019).